Cas no 2305556-91-4 (N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide)

• Product Name: N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide
• CAS No: 2305556-91-4
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5412504
• PubChem ID: 137928608
• Update Time: 2025-10-28

N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide
• EN300-7530352
• 2305556-91-4
• N-[2-(3,3-Dimethylmorpholin-4-yl)pyrimidin-5-yl]prop-2-enamide
• Z3405284093

• Inchi： 1S/C13H18N4O2/c1-4-11(18)16-10-7-14-12(15-8-10)17-5-6-19-9-13(17,2)3/h4,7-8H,1,5-6,9H2,2-3H3,(H,16,18)
• InChI Key： MGNCMJLBRSYVEK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)NC(C=C)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Additional information on N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide

Introduction to N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide (CAS No. 2305556-91-4)

N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide (CAS No. 2305556-91-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry due to its unique pharmacophoric features.

The molecular framework of N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide incorporates a pyrimidine core, which is a common scaffold in many bioactive molecules. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in biological systems, particularly in nucleic acids and various enzymatic processes. The presence of the 3,3-Dimethyl-4-morpholinyl substituent adds an additional layer of complexity, potentially influencing the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide, with its unique structural features, has emerged as a subject of interest for several ongoing studies. The morpholine moiety, in particular, is known for its ability to modulate biological activity by affecting receptor binding and enzyme inhibition.

The compound's potential applications span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Preliminary studies have suggested that N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathways. These findings are particularly intriguing given the growing demand for targeted therapies that can selectively modulate specific biological processes.

The synthesis of N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been instrumental in constructing the complex molecular architecture of this compound.

Evaluation of the pharmacological properties of N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide has revealed promising results in preclinical models. The compound has demonstrated favorable solubility profiles and metabolic stability, which are essential characteristics for any potential drug candidate. Additionally, its interaction with biological targets has been explored using computational modeling techniques, providing insights into its mechanism of action.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds with therapeutic potential. N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide, with its unique structural features, has been analyzed using these advanced tools to predict its biological activity and optimize its pharmacokinetic properties. Such computational approaches have significantly reduced the time and resources required for hit identification and lead optimization.

In conclusion, N-[2-(3,3-Dimethyl-4-morpholinyl)-5-pyrimidinyl]-2-propenamide (CAS No. 2305556-91-4) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and promising pharmacological properties make it a valuable candidate for further research and development. As the field of drug discovery continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.